Cas no 54099-24-0 (N,N,N-triethyl-2-[(9-oxo-9H-fluoren-2-yl)oxy]ethanaminium iodide)

• Product name: N,N,N-triethyl-2-[(9-oxo-9H-fluoren-2-yl)oxy]ethanaminium iodide
• CAS No: 54099-24-0
• MF: C₂₁H₂₆INO₂
• MW: 451.341118335724
• CID: 1587025
• PubChem ID: 3041452

N,N,N-triethyl-2-[(9-oxo-9H-fluoren-2-yl)oxy]ethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• N,N,N-triethyl-2-[(9-oxo-9H-fluoren-2-yl)oxy]ethanaminium iodide
• triethyl-[2-(9-oxofluoren-2-yl)oxyethyl]azanium,iodide
• DTXSID70968966
• N,N,N-Triethyl-2-[(9-oxo-9H-fluoren-2-yl)oxy]ethan-1-aminium iodide
• N,N,N-Triethyl-2-((9-oxo-9H-fluoren-2-yl)oxy)ethanaminium iodide
• 54099-24-0
• Ethanaminium, N,N,N-triethyl-2-((9-oxo-9H-fluoren-2-yl)oxy)-, iodide

• Inchi： InChI=1S/C21H26NO2.HI/c1-4-22(5-2,6-3)13-14-24-16-11-12-18-17-9-7-8-10-19(17)21(23)20(18)15-16;/h7-12,15H,4-6,13-14H2,1-3H3;1H/q+1;/p-1
• InChI Key： RHWZFQXISYTWDW-UHFFFAOYSA-M
• SMILES： CC[N+](CC)(CC)CCOC1=CC2=C(C=C1)C3=CC=CC=C3C2=O.[I-]

Computed Properties

• Exact Mass: 424.8969
• Monoisotopic Mass: 451.10083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3